Cas no 1892353-67-1 (1-[1-(Aminomethyl)cyclopropyl]ethan-1-amine)

1-[1-(Aminomethyl)cyclopropyl]ethan-1-amine is a versatile bifunctional amine compound featuring both primary and secondary amine groups within a cyclopropane framework. Its unique structure, combining a rigid cyclopropyl ring with flexible amine functionalities, makes it valuable in organic synthesis, particularly in the development of pharmaceuticals, agrochemicals, and specialty polymers. The compound's reactivity allows for selective modifications, enabling the formation of amides, imines, or other derivatives. Its sterically constrained cyclopropane moiety may enhance metabolic stability in drug design. The dual amine groups also facilitate chelation or coordination in catalytic systems. This compound is typically handled under inert conditions due to the sensitivity of its functional groups.
1-[1-(Aminomethyl)cyclopropyl]ethan-1-amine structure
1892353-67-1 structure
Product Name:1-[1-(Aminomethyl)cyclopropyl]ethan-1-amine
CAS No:1892353-67-1
MF:C6H14N2
MW:114.188761234283
CID:6432115
PubChem ID:116943330
Update Time:2025-05-26

1-[1-(Aminomethyl)cyclopropyl]ethan-1-amine Chemical and Physical Properties

Names and Identifiers

    • 1-[1-(aminomethyl)cyclopropyl]ethan-1-amine
    • EN300-7272940
    • 1892353-67-1
    • 1-[1-(Aminomethyl)cyclopropyl]ethan-1-amine
    • Inchi: 1S/C6H14N2/c1-5(8)6(4-7)2-3-6/h5H,2-4,7-8H2,1H3
    • InChI Key: BILSMXJRTFQWMY-UHFFFAOYSA-N
    • SMILES: NC(C)C1(CN)CC1

Computed Properties

  • Exact Mass: 114.115698455g/mol
  • Monoisotopic Mass: 114.115698455g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 2
  • Complexity: 86.5
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.6
  • Topological Polar Surface Area: 52Ų

1-[1-(Aminomethyl)cyclopropyl]ethan-1-amine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-7272940-0.05g
1-[1-(aminomethyl)cyclopropyl]ethan-1-amine
1892353-67-1 95.0%
0.05g
$768.0 2025-03-11
Enamine
EN300-7272940-0.1g
1-[1-(aminomethyl)cyclopropyl]ethan-1-amine
1892353-67-1 95.0%
0.1g
$804.0 2025-03-11
Enamine
EN300-7272940-0.25g
1-[1-(aminomethyl)cyclopropyl]ethan-1-amine
1892353-67-1 95.0%
0.25g
$840.0 2025-03-11
Enamine
EN300-7272940-0.5g
1-[1-(aminomethyl)cyclopropyl]ethan-1-amine
1892353-67-1 95.0%
0.5g
$877.0 2025-03-11
Enamine
EN300-7272940-1.0g
1-[1-(aminomethyl)cyclopropyl]ethan-1-amine
1892353-67-1 95.0%
1.0g
$914.0 2025-03-11
Enamine
EN300-7272940-2.5g
1-[1-(aminomethyl)cyclopropyl]ethan-1-amine
1892353-67-1 95.0%
2.5g
$1791.0 2025-03-11
Enamine
EN300-7272940-5.0g
1-[1-(aminomethyl)cyclopropyl]ethan-1-amine
1892353-67-1 95.0%
5.0g
$2650.0 2025-03-11
Enamine
EN300-7272940-10.0g
1-[1-(aminomethyl)cyclopropyl]ethan-1-amine
1892353-67-1 95.0%
10.0g
$3929.0 2025-03-11

Additional information on 1-[1-(Aminomethyl)cyclopropyl]ethan-1-amine

Introduction to 1-[1-(Aminomethyl)cyclopropyl]ethan-1-amine (CAS No. 1892353-67-1): A Compound of Significant Interest in Modern Chemical Biology

1-[1-(Aminomethyl)cyclopropyl]ethan-1-amine, identified by its unique Chemical Abstracts Service (CAS) number 1892353-67-1, represents a compound of considerable interest in the realm of chemical biology and pharmaceutical research. This molecule, characterized by its cyclopropyl and aminomethyl substituents, has garnered attention due to its structural complexity and potential biological activities. The presence of both a cyclic and an aliphatic amine moiety suggests a versatile scaffold that could interact with various biological targets, making it a promising candidate for further investigation in drug discovery and medicinal chemistry.

The structural framework of 1-[1-(Aminomethyl)cyclopropyl]ethan-1-amine is notable for its unique spatial arrangement of functional groups. The cyclopropyl ring, a three-membered saturated hydrocarbon, introduces rigidity to the molecule, which can influence its binding affinity and selectivity when interacting with biological receptors. Concurrently, the aminomethyl group provides a site for hydrogen bonding and further functionalization, enhancing the molecule's potential as a pharmacophore. Such structural features are often exploited in the design of novel therapeutic agents, where precise molecular interactions are critical for efficacy.

In recent years, there has been growing interest in cyclopropane-containing compounds due to their distinct chemical properties and biological activities. Cyclopropanes are known for their high ring strain, which can lead to unique reactivity patterns and selective interactions with biological targets. For instance, certain cyclopropane derivatives have demonstrated antimicrobial, anti-inflammatory, and anticancer properties in preclinical studies. The incorporation of an aminomethyl group into such structures can further modulate these properties, potentially leading to the development of new classes of drugs with improved pharmacokinetic profiles.

1-[1-(Aminomethyl)cyclopropyl]ethan-1-amine may serve as a valuable intermediate in the synthesis of more complex molecules designed to target specific disease pathways. Its dual functionality—combining the rigidity of the cyclopropyl ring with the versatility of the amine group—makes it an attractive building block for medicinal chemists. By modifying or appending additional functional groups to this core structure, researchers can explore a wide range of biological activities and optimize drug-like properties such as solubility, bioavailability, and metabolic stability.

The compound's potential applications extend beyond traditional small-molecule drug development. It may also find utility in the synthesis of chiral auxiliaries or ligands for asymmetric catalysis, where precise control over molecular geometry is essential. The cyclopropyl moiety's rigid conformation can be leveraged to enforce specific stereochemical outcomes during catalytic reactions, while the amine group provides handles for further derivatization.

Recent advancements in computational chemistry have enabled more efficient screening and design of novel compounds like 1-[1-(Aminomethyl)cyclopropyl]ethan-1-amine. Molecular modeling techniques can predict how this molecule might interact with biological targets at an atomic level, providing insights into its potential efficacy and side effects before experimental testing is conducted. Such computational approaches are increasingly integral to modern drug discovery pipelines, reducing the time and cost associated with developing new therapeutics.

The synthesis of 1-[1-(Aminomethyl)cyclopropyl]ethan-1-amine presents both challenges and opportunities for synthetic chemists. The cyclopropyl ring requires careful handling due to its reactivity under certain conditions, while the introduction of the aminomethyl group necessitates protection-deprotection strategies to prevent unwanted side reactions. Nevertheless, recent innovations in synthetic methodologies have made it increasingly feasible to construct complex molecules like this one with high precision and yield.

As research continues in chemical biology and medicinal chemistry, compounds like 1-[1-(Aminomethyl)cyclopropyl]ethan-1-amine will undoubtedly play a pivotal role in advancing our understanding of disease mechanisms and developing novel therapeutic strategies. Their unique structural features offer a rich foundation for exploration, promising new insights into how molecules interact with living systems and how these interactions can be harnessed for therapeutic benefit.

Recommended suppliers
Shanghai Jinhuan Chemical CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Jinhuan Chemical CO., LTD.
NewCan Biotech Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
NewCan Biotech Limited
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Xiamen PinR Bio-tech Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Xiamen PinR Bio-tech Co., Ltd.
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Wuhan Comings Biotechnology Co., Ltd.